Cas no 51727-04-9 (4-hydroxy-5-methoxypyridine-2-carboxylic acid)

• Product Name: 4-hydroxy-5-methoxypyridine-2-carboxylic acid
• CAS No: 51727-04-9
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD09965920
• CID: 3159421
• PubChem ID: 11958938
• Update Time: 2025-04-23

4-hydroxy-5-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid
• 4-hydroxy-5-methoxypyridine-2-carboxylic acid
• EN300-238721
• SCHEMBL15764332
• 5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxylicacid
• DEA87837
• SB54105
• DTXSID80474745
• SCHEMBL7343126
• AKOS005208590
• F2158-0448
• CS-0369125
• BBL036367
• DS-015173
• 2-pyridinecarboxylic acid, 1,4-dihydro-5-methoxy-4-oxo-
• 1,4-Dihydro-5-methoxy-4-oxo-2-pyridinecarboxylic acid
• STL468886
• MFCD09965920
• DB-374663
• 51727-04-9
• VS-13442
• 5-methoxy-4-oxo-1,4-dihydropyridine-2-carboxylic acid
• 4-hydroxy-5-methoxypicolinic acid
• Z1198280174
• AKOS005208005
• AE-562/43286909
• F2158-0175
• 103878-37-1
• STL569148
• ALBB-035224
• 5-methoxy-4-oxo-1H-pyridine-2-carboxylic acid

• MDL： MFCD09965920
• Inchi： 1S/C7H7NO4/c1-12-6-3-8-4(7(10)11)2-5(6)9/h2-3H,1H3,(H,8,9)(H,10,11)
• InChI Key： ASXFTGFWMQJKMS-UHFFFAOYSA-N
• SMILES： O(C)C1=CNC(C(=O)O)=CC1=O

Computed Properties

• Exact Mass: 169.03750770g/mol
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-hydroxy-5-methoxypyridine-2-carboxylic acid

Exploring 4-Hydroxy-5-Methoxy-2-Pyridinecarboxylic Acid: A Comprehensive Overview

The compound 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid is a fascinating molecule that has garnered significant attention in the fields of chemistry, pharmacology, and biochemistry. Known by its CAS registry number CAS NO 51727-04-9, this compound belongs to a class of organic compounds that feature a pyridine ring with specific substituents. Pyridine derivatives are well-known for their diverse applications in drug discovery, material science, and biotechnology.

Pyridine rings, with their unique electronic properties and structural versatility, serve as valuable scaffolds for the development of bioactive molecules. The presence of hydroxy and methoxy groups at positions 4 and 5, respectively, along with a carboxylic acid group at position 2, renders this compound particularly interesting for both academic and industrial research. These functional groups not only contribute to its chemical reactivity but also play a crucial role in determining its biological activity.

Recent studies have highlighted the potential of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid as a lead compound in drug development. Its structural features, including the hydroxyl and methoxy substituents, suggest that it may exhibit significant pharmacological properties. For instance, the hydroxyl group at position 4 could act as a potential site for hydrogen bonding, which might influence its interactions with biological macromolecules such as proteins and enzymes.

One of the most notable aspects of this compound is its ability to undergo various chemical transformations, making it a valuable precursor in organic synthesis. The carboxylic acid group at position 2, for example, can be converted into other functional groups like amides or esters, which could enhance its bioavailability and pharmacokinetics. Such modifications are often critical steps in the optimization of drug candidates during early-stage pharmaceutical research.

Moreover, the methoxy group at position 5 adds an additional layer of complexity to this molecule's behavior. Methoxy groups are known to influence the electronic properties of aromatic rings, which can affect both the physical and chemical characteristics of a compound. This could be particularly relevant in contexts where the compound is being studied for its potential as a chelating agent or in coordination chemistry.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the molecular behavior of 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid. Through the use of advanced modeling techniques, scientists have been able to predict its binding affinities to various targets, such as enzymes and receptors. These predictions are instrumental in guiding experimental designs and prioritizing compounds for further investigation.

Another area of active research involving this compound is its potential applications in materials science. The structural integrity of pyridine derivatives often makes them suitable candidates for use in electronic devices, such as sensors and actuators. The functional groups present in 4-Hydroxy-5-methoxy-2-pyridinecarboxylic acid could potentially be harnessed to impart specific properties to materials, enhancing their performance in various technological applications.

In summary, the compound 4-Hydroxy-5-Methoxy-2-Pyridinecarboxylic Acid , with its unique combination of functional groups and structural features, represents a compelling subject of study in multiple scientific disciplines. Its potential as a drug candidate, coupled with its versatility in chemical synthesis, positions it at the forefront of modern research in chemistry and pharmacology.